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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl acrylate

Cat. No.: B1293535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Tribromophenyl acrylate (TBPA) is a brominated aromatic acrylate monomer. The

presence of three bromine atoms on the phenyl ring imparts unique properties to the resulting

polymer, poly(2,4,6-tribromophenyl acrylate) (PTBPA). These properties include a high

refractive index, enhanced thermal stability, and flame retardancy. These characteristics make

PTBPA and its copolymers promising materials for various applications, including high-

performance optical materials, flame-retardant additives, and advanced coatings.

This document provides detailed application notes and protocols for the free radical

polymerization of 2,4,6-tribromophenyl acrylate. The information is compiled from scientific

literature to guide researchers in the synthesis and characterization of polymers derived from

this monomer.

Monomer Properties: 2,4,6-Tribromophenyl Acrylate
A summary of the key physical and chemical properties of the 2,4,6-tribromophenyl acrylate
monomer is presented in Table 1.
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Property Value

Chemical Formula C₉H₅Br₃O₂

Molecular Weight 384.85 g/mol

Appearance White to off-white crystalline powder

Melting Point 76.0 - 80.0 °C

CAS Number 3741-77-3

Free Radical Polymerization of 2,4,6-Tribromophenyl
Acrylate
Free radical polymerization is a common and versatile method for synthesizing a wide range of

polymers. The process involves three main stages: initiation, propagation, and termination. For

2,4,6-tribromophenyl acrylate, polymerization can be initiated using a chemical initiator, such

as azobisisobutyronitrile (AIBN), in a suitable solvent.

Recent studies have also indicated that brominated acrylates can undergo self-initiation when

exposed to UV light. This is attributed to the homolytic cleavage of the carbon-bromine bond,

generating radicals that can initiate polymerization.

Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

poly(2,4,6-tribromophenyl acrylate-co-acrylamide).
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Caption: Workflow for the synthesis and characterization of poly(2,4,6-tribromophenyl
acrylate-co-acrylamide).

Experimental Protocol: Solution Copolymerization
of 2,4,6-Tribromophenyl Acrylate with Acrylamide
The following protocol is adapted from the synthesis of a poly(2,4,6-tribromophenyl acrylate-

co-acrylamide) hydrogel as described by Feng, Y., et al.[1] This procedure can serve as a
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starting point for the synthesis of the homopolymer, with appropriate adjustments to the

monomer feed.

Materials:

2,4,6-Tribromophenyl acrylate (TBPA)

Acrylamide (AAm)

Azobisisobutyronitrile (AIBN) (initiator)

N,N'-methylenebis(acrylamide) (BIS) (cross-linker, optional)

Dimethyl sulfoxide (DMSO) (solvent)

Deionized water

Nitrogen gas

Equipment:

Reaction vessel (e.g., round-bottom flask) with a magnetic stirrer

Heating mantle or oil bath with temperature controller

Condenser

Nitrogen inlet/outlet

Glass molds

Standard laboratory glassware

Procedure:

Solution Preparation: In a reaction vessel, dissolve acrylamide (e.g., 4 mol L⁻¹) and 2,4,6-
tribromophenyl acrylate (e.g., 0.2–1 mol L⁻¹) in DMSO to form a homogeneous solution.
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Initiator and Cross-linker Addition: To the monomer solution, add the initiator AIBN (e.g., 4 ×

10⁻³ mol L⁻¹) and, if a cross-linked network is desired, the cross-linking agent BIS (e.g., 4 ×

10⁻³ mol L⁻¹).[1]

Degassing: Transfer the solution to the desired reaction vessel or glass molds. To remove

dissolved oxygen, which can inhibit free radical polymerization, bubble nitrogen gas through

the solution for at least 15-30 minutes.[1]

Polymerization: Seal the reaction vessel and heat the solution to 70 °C using a heating

mantle or oil bath. Maintain this temperature for 24 hours to allow for polymerization to

proceed.[1]

Purification: After polymerization, the resulting product will be a poly(2,4,6-tribromophenyl
acrylate-co-acrylamide) organogel in DMSO. To obtain a hydrogel and remove unreacted

monomers and solvent, immerse the organogel in a large excess of deionized water. The

water should be changed periodically over several days to ensure complete solvent

exchange.[1] For a linear, non-cross-linked polymer, purification would typically involve

precipitation of the polymer from the DMSO solution into a non-solvent, followed by filtration

and drying.

Characterization of Poly(2,4,6-tribromophenyl
acrylate) and its Copolymers
The synthesized polymers can be characterized using a variety of analytical techniques to

determine their structure, molecular weight, and thermal properties.

Polymer Characterization Data
The following table summarizes characterization data for copolymers of 2,4,6-tribromophenyl
acrylate. It is important to note that these properties will vary depending on the comonomer

and the final polymer composition.
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Polymer System
Characterization
Method

Observation Reference

Poly(2,4,6-

tribromophenyl

acrylate-co-

acrylonitrile)

TGA/DTG

Among the most

thermally stable

polymers studied.

[2][3]

Poly(2,4,6-

tribromophenyl

acrylate-co-

acrylamide) Hydrogel

Rheology

Storage modulus (G')

is larger than the loss

modulus (G'') over a

wide frequency range,

indicating a stable gel

network.

[1]

Note: Specific molecular weight (Mn, Mw), polydispersity index (PDI), and glass transition

temperature (Tg) data for the homopolymer of 2,4,6-tribromophenyl acrylate are not readily

available in the reviewed literature. The provided data is for copolymer systems.

Signaling Pathways and Logical Relationships
The fundamental process of free radical polymerization can be visualized as a series of

sequential steps.
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Caption: Key steps in free radical polymerization.

Applications
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The unique properties of polymers derived from 2,4,6-tribromophenyl acrylate suggest their

use in several advanced applications:

High Refractive Index Polymers: The high bromine content contributes to a high refractive

index, making these polymers suitable for optical applications such as lenses, optical fibers,

and coatings for optical devices.

Flame Retardants: Brominated compounds are well-known for their flame-retardant

properties. Poly(2,4,6-tribromophenyl acrylate) can be used as a polymeric flame

retardant, which offers advantages over small-molecule additives due to reduced migration

and leaching.

Thermally Stable Materials: The high thermal stability of these polymers makes them suitable

for applications requiring resistance to high temperatures, such as in electronic components

and high-performance coatings.[2][3]

Shape Memory Hydrogels: Copolymers of 2,4,6-tribromophenyl acrylate with hydrophilic

monomers have been shown to exhibit shape memory properties, which could be utilized in

biomedical devices and soft robotics.[1]

Conclusion
The free radical polymerization of 2,4,6-tribromophenyl acrylate offers a pathway to novel

polymers with desirable properties for a range of specialized applications. The protocols and

data presented in these application notes provide a foundation for researchers to explore the

synthesis and characterization of these promising materials. Further research into the

homopolymerization of 2,4,6-tribromophenyl acrylate is warranted to fully elucidate its

properties and expand its application potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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